N-(2-methoxyphenyl)[1]benzofuro[3,2-d]pyrimidin-4-amine hydrochloride

• IUPAC Name: N-(2-methoxyphenyl)-[1]benzofuro[3,2-d]pyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C17H13N3O2.ClH/c1-21-14-9-5-3-7-12(14)20-17-16-15(18-10-19-17)11-6-2-4-8-13(11)22-16;/h2-10H,1H3,(H,18,19,20);1H
• InChI Key: IOHABPQRTVPKPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2=NC=NC3=C2OC4=CC=CC=C43.Cl
• Molecular Formula: C17H14ClN3O2
• Molecular Weight: 327.8 g/mol

Description

N-(2-methoxyphenyl)[1]benzofuro[3,2-d]pyrimidin-4-amine hydrochloride is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is of interest due to its unique structure and potential applications in various fields of study. In

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)[1]benzofuro[3,2-d]pyrimidin-4-amine hydrochloride is not fully understood. However, studies have shown that this compound has the ability to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to have an effect on the mitochondrial membrane potential, which can lead to the induction of apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to have an effect on the mitochondrial membrane potential, which can lead to the induction of apoptosis. In addition, this compound has been shown to have an effect on the activity of certain neurotransmitters in the brain, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxyphenyl)[1]benzofuro[3,2-d]pyrimidin-4-amine hydrochloride in lab experiments is its potential use in the study of cancer and neurological disorders. This compound has been shown to have a number of potential therapeutic applications, which makes it a valuable tool for researchers. However, one limitation of using this compound is its potential toxicity. Studies have shown that this compound can be toxic at high concentrations, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for the study of N-(2-methoxyphenyl)[1]benzofuro[3,2-d]pyrimidin-4-amine hydrochloride. One area of interest is in the development of new therapeutic applications for this compound. Studies have shown that this compound has the potential to be used in the treatment of cancer and neurological disorders, and further research may lead to the development of new drugs based on this compound. In addition, future research may focus on the development of new methods for the synthesis of this compound, which may make it more accessible for researchers. Finally, future research may focus on the study of the toxicity and safety of this compound, which may lead to a better understanding of its potential applications in scientific research.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)[1]benzofuro[3,2-d]pyrimidin-4-amine hydrochloride is a multi-step process that involves the use of various reagents and conditions. The first step involves the reaction of 2-methoxyaniline with 2,3-dichlorobenzofuran in the presence of a base to form the intermediate compound. This intermediate is then reacted with 2-aminopyrimidine in the presence of a catalyst to form N-(2-methoxyphenyl)[1]benzofuro[3,2-d]pyrimidin-4-amine. The final step involves the addition of hydrochloric acid to the compound to form the hydrochloride salt.

Scientific Research Applications

N-(2-methoxyphenyl)[1]benzofuro[3,2-d]pyrimidin-4-amine hydrochloride has been studied for its potential use in various fields of scientific research. One area of interest is in the study of cancer. Studies have shown that this compound has the potential to inhibit the growth of cancer cells and induce apoptosis. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, this compound has been studied for its potential use as a fluorescent probe for the detection of DNA.